Cas no 547-81-9 (16-Epiestriol)

16-Epiestriol structure

Product Name:16-Epiestriol

CAS No:547-81-9

MF:C₁₈H₂₄O₃

MW:288.38136

CID:367993

PubChem ID:68929

Update Time:2024-10-28

16-Epiestriol Chemical and Physical Properties

Names and Identifiers

- Estra-1,3,5(10)-triene-3,16,17-triol,(16b,17b)-
- 16-Epiestriol
- EPIESTRIOL, 16-(RG)
- Estriol (3,16.β.,17.β.)
- 16b,17b-Estriol
- 16beta-hydroxyestradiol
- 16-Epiestratriol
- 16-epioestriol
- 16-EPISTRIOL
- Actriol
- Epiestriol
- EPIESTRIOL,16
- Epioestriol
- Estra-1,3,5(10)-triene-3,16beta,17beta-triol (16-epi-Estriol)
- Estra-1,3,5(10)-triene-3,16beta,17beta-triol
- Epiestriolo
- Epiestriolo [DCIT]
- 16beta,17beta-Estriol
- Estriol Impurity F
- 16beta-Hydroxy-17beta-estradiol
- Estra-1,3,5(10)-triene-3,16b,17b-triol
- HY-130046
- NS00080643
- Epiestriol [INN]
- (16beta,17beta)-estra-1(10),2,4-triene-3,16,17-triol
- LMST02010006
- UNII-8XZ32LI44K
- Estra-1,3.5(10)-triene-3,16beta,17beta-triol
- 16-EPIESTRIOL [MI]
- SCHEMBL221084
- Estra-1,3,5(10)-triene-3,16?,17?-triol (16-epi-Estriol)
- 3,17.beta.-Estriol
- 3,16beta,17beta-Trihydroxy-1,3,5(10)-estratriene
- (8R,9S,13S,14S,16S,17R)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol
- 547-81-9
- NSC-26646
- 8XZ32LI44K
- BDBM50088511
- CS-0104450
- NSC 26646
- estra-1,3,5(10)-triene-3,16beta,17-triol
- Estra-1,3,5(10)-triene-3,16.beta.,17.beta.-triol
- NSC26646
- Estra-1,5(10)-triene-3,16,17-triol, (16.beta.,17.beta.)-
- MFCD00067609
- 1,3,5(10)-Estratriene-3,16beta,17beta-triol
- Estra-1,3,5(10)-triene-3,16,17-triol, (16beta,17beta)-
- EINECS 208-937-9
- NSC-758892
- 16b-hydroxyestradiol
- CHEMBL1908074
- DTXSID10894790
- PROQIPRRNZUXQM-ZMSHIADSSA-N
- Epiestriolum [INN-Latin]
- 16.beta.,17.beta.-Estriol
- NSC 758892
- Q24897913
- Epioestriolum
- 16.beta.-Hydroxyestradiol
- Estriol (3,17.beta.)
- Estra-1,3,5(10)-triene-3,16b,17-triol
- 16-epi-Estriol
- Estra-1,5(10)-triene-3,16.beta.,17.beta.-triol
- (8R,9S,13S,14S,16S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
- Epiestriol [INN:BAN]
- AKOS015916265
- CHEBI:87620
- estra-1(10),2,4-triene-3,16beta,17beta-triol
- Epiestriolum
- 16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)
- Inchi： InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17+,18+/m1/s1
- InChI Key： PROQIPRRNZUXQM-ZMSHIADSSA-N
- SMILES： C[C@@]12CC[C@@H]3C4=CC=C(C=C4CC[C@H]3[C@@H]2C[C@@H]([C@@H]1O)O)O

Computed Properties

Exact Mass: 288.17300
Monoisotopic Mass: 288.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 0
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 60.7A^2

Experimental Properties

Density: 1.1285 (rough estimate)
Melting Point: 289-2910C
Boiling Point: 370.61°C (rough estimate)
Flash Point: 220.8°C
Refractive Index: 1.5000 (estimate)
PSA: 60.69000
LogP: 2.58000

16-Epiestriol Security Information

WGK Germany：3

16-Epiestriol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E586500-2.5mg	16-Epiestriol	547-81-9	2.5mg	$ 57.00	2023-09-07
TRC	E586500-5mg	16-Epiestriol	547-81-9	5mg	$ 81.00	2023-09-07
TRC	E586501-2.5mg	16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)	547-81-9	2.5mg	$ 94.00	2023-09-07
TRC	E586500-10mg	16-Epiestriol	547-81-9	10mg	$ 104.00	2023-04-14
TRC	E586501-5mg	16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)	547-81-9	5mg	$ 127.00	2023-04-14
TRC	E586500-25mg	16-Epiestriol	547-81-9	25mg	$ 150.00	2023-04-14
TRC	E586501-10mg	16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)	547-81-9	10mg	$ 236.00	2023-04-14
TRC	E586500-50mg	16-Epiestriol	547-81-9	50mg	$ 249.00	2023-04-14
TRC	E586501-25mg	16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)	547-81-9	25mg	$ 471.00	2023-09-07
TRC	E586500-100mg	16-Epiestriol	547-81-9	100mg	$ 483.00	2023-09-07